16-Formylestradiol 16-Formylestradiol
Brand Name: Vulcanchem
CAS No.: 150585-08-3
VCID: VC21113365
InChI: InChI=1S/C19H24O3/c1-19-7-6-15-14-5-3-13(21)8-11(14)2-4-16(15)17(19)9-12(10-20)18(19)22/h3,5,8,10,12,15-18,21-22H,2,4,6-7,9H2,1H3/t12-,15-,16-,17+,18+,19+/m1/s1
SMILES: CC12CCC3C(C1CC(C2O)C=O)CCC4=C3C=CC(=C4)O
Molecular Formula: C19H24O3
Molecular Weight: 300.4 g/mol

16-Formylestradiol

CAS No.: 150585-08-3

Cat. No.: VC21113365

Molecular Formula: C19H24O3

Molecular Weight: 300.4 g/mol

* For research use only. Not for human or veterinary use.

16-Formylestradiol - 150585-08-3

Specification

CAS No. 150585-08-3
Molecular Formula C19H24O3
Molecular Weight 300.4 g/mol
IUPAC Name (8R,9S,13S,14S,16S,17S)-3,17-dihydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-16-carbaldehyde
Standard InChI InChI=1S/C19H24O3/c1-19-7-6-15-14-5-3-13(21)8-11(14)2-4-16(15)17(19)9-12(10-20)18(19)22/h3,5,8,10,12,15-18,21-22H,2,4,6-7,9H2,1H3/t12-,15-,16-,17+,18+,19+/m1/s1
Standard InChI Key GQRLRYVNRMCWPQ-IEQBIMPXSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@@H]([C@@H]2O)C=O)CCC4=C3C=CC(=C4)O
SMILES CC12CCC3C(C1CC(C2O)C=O)CCC4=C3C=CC(=C4)O
Canonical SMILES CC12CCC3C(C1CC(C2O)C=O)CCC4=C3C=CC(=C4)O

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